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Compound of Interest

Compound Name: Silver chromate

Cat. No.: B1207786 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

chemical properties and synthesis of silver chromate (Ag₂CrO₄).

This technical document provides a detailed overview of silver chromate, a compound of

significant interest in various scientific fields. The guide covers its fundamental chemical

properties, including its chemical formula and molar mass, and provides a standard

experimental protocol for its synthesis.

Core Chemical Properties
Silver chromate is an inorganic compound with the chemical formula Ag₂CrO₄.[1][2][3][4] It is

composed of two silver atoms, one chromium atom, and four oxygen atoms.[1] The compound

is a reddish-brown crystalline solid and is notably insoluble in water.[2][4]

Molar Mass and Composition
The molar mass of silver chromate is approximately 331.73 g/mol .[2][5][6] This is calculated

by summing the atomic masses of its constituent elements. The elemental composition and

contribution to the total molar mass are detailed in the table below.
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Element Symbol
Atomic Mass (
g/mol )

Number of
Atoms

Total Mass (
g/mol )

Silver Ag 107.8682 2 215.7364

Chromium Cr 51.9961 1 51.9961

Oxygen O 15.9994 4 63.9976

Total Ag₂CrO₄ 7 331.7301

Synthesis of Silver Chromate
A common method for the synthesis of silver chromate is through a precipitation reaction

involving the mixing of aqueous solutions of silver nitrate (AgNO₃) and potassium chromate

(K₂CrO₄).

Experimental Protocol
Materials:

Silver nitrate (AgNO₃)

Potassium chromate (K₂CrO₄)

Distilled water

Beakers

Stirring rod

Filter paper

Funnel

Drying oven

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1207786?utm_src=pdf-body
https://www.benchchem.com/product/b1207786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a 0.5 M solution of silver nitrate by dissolving the appropriate amount of AgNO₃ in

distilled water.

Prepare a 0.5 M solution of potassium chromate by dissolving the appropriate amount of

K₂CrO₄ in distilled water.

Slowly add the potassium chromate solution to the silver nitrate solution while continuously

stirring.

A brick-red precipitate of silver chromate will form immediately.

Continue stirring for a few minutes to ensure the reaction goes to completion.

Filter the precipitate using filter paper and a funnel.

Wash the precipitate with distilled water to remove any soluble impurities.

Dry the collected silver chromate precipitate in a drying oven at a low temperature (e.g., 60-

70 °C) until a constant weight is achieved.

Visualizing Chemical Relationships
The following diagrams illustrate the key processes and concepts discussed in this guide.

Reactants
Products

2AgNO₃(aq) Ag₂CrO₄(s)

Precipitate

+

2KNO₃(aq)K₂CrO₄(aq)

Click to download full resolution via product page

Caption: Precipitation reaction of silver chromate.
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Chemical Formula

Constituent Elements

Atomic Masses (g/mol)

Calculation

Ag₂CrO₄

Ag Cr O

107.8682 51.9961 15.9994

(2 * 107.8682) + 51.9961 + (4 * 15.9994)

Molar Mass
331.7301 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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